Cas no 1020033-62-8 ({7-methylimidazo1,2-apyrimidin-2-yl}methanamine)

• Product Name: {7-methylimidazo1,2-apyrimidin-2-yl}methanamine
• CAS No: 1020033-62-8
• MF: C₈H₁₀N₄
• MW: 162.19180059433
• CID: 5094942
• PubChem ID: 46741327
• Update Time: 2025-05-27

{7-methylimidazo1,2-apyrimidin-2-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyrimidine-2-methanamine, 7-methyl-
• (7-Methylimidazo[1,2-a]pyrimidin-2-yl)methanamine
• {7-methylimidazo1,2-apyrimidin-2-yl}methanamine

• Inchi： 1S/C8H10N4/c1-6-2-3-12-5-7(4-9)11-8(12)10-6/h2-3,5H,4,9H2,1H3
• InChI Key： KGRHXISGGVDCLF-UHFFFAOYSA-N
• SMILES： C12=NC(CN)=CN1C=CC(C)=N2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazo[1,2-a]pyrimidines

Additional information on {7-methylimidazo1,2-apyrimidin-2-yl}methanamine

Comprehensive Overview of {7-methylimidazo[1,2-a]pyrimidin-2-yl}methanamine (CAS No. 1020033-62-8)

In the rapidly evolving field of pharmaceutical and agrochemical research, the compound {7-methylimidazo[1,2-a]pyrimidin-2-yl}methanamine (CAS No. 1020033-62-8) has garnered significant attention due to its unique structural properties and potential applications. This heterocyclic amine, characterized by its imidazo[1,2-a]pyrimidine core, is a subject of interest for researchers exploring novel bioactive molecules. Its 7-methyl substitution and methanamine functional group contribute to its distinct chemical reactivity, making it a valuable intermediate in synthetic chemistry.

The growing demand for imidazo[1,2-a]pyrimidine derivatives in drug discovery aligns with current trends in targeting kinase inhibitors and G-protein-coupled receptors (GPCRs). Searches for "small molecule modulators" and "imidazole-based therapeutics" have surged, reflecting the compound's relevance in addressing diseases like cancer and inflammatory disorders. CAS No. 1020033-62-8 is often discussed in forums focusing on structure-activity relationships (SAR), highlighting its role in optimizing lead compounds.

From a synthetic perspective, {7-methylimidazo[1,2-a]pyrimidin-2-yl}methanamine serves as a versatile building block. Its amino-methyl moiety allows for further derivatization via amidation or reductive amination, a feature frequently queried in databases like SciFinder and Reaxys. Researchers investigating "heterocyclic amine synthesis" or "pyrimidine functionalization" will find this compound particularly useful for constructing complex molecular architectures.

Environmental and regulatory considerations are also critical. While not classified as hazardous, its handling requires standard laboratory precautions—a topic often searched alongside "safe handling of amine compounds." The compound's stability under various pH conditions (pH-dependent degradation) is another area of interest, especially for formulators developing oral bioavailability enhancers.

In agrochemistry, derivatives of imidazo[1,2-a]pyrimidine are explored for their potential as plant growth regulators. The 7-methyl variant’s lipophilicity, a property often analyzed in "QSAR modeling" studies, could influence its uptake in plant systems. This aligns with the rising popularity of searches like "green chemistry in agrochemicals" and "sustainable crop protection."

Analytical characterization of CAS No. 1020033-62-8 typically involves LC-MS and NMR spectroscopy, techniques frequently referenced in queries about "compound purity verification." Its UV-Vis absorption profile (often λ_max ~260–280 nm) is relevant for researchers studying photophysical properties, a niche yet growing area in material science.

Future directions for this compound include its integration into combinatorial chemistry libraries and high-throughput screening platforms. As AI-driven drug design gains traction (e.g., "AI in medicinal chemistry"), the demand for well-characterized intermediates like {7-methylimidazo[1,2-a]pyrimidin-2-yl}methanamine will likely increase, reinforcing its position as a key player in modern chemical research.